Beryllium;octadecanoate

• CAS No.: 16687-38-0
• Molecular Formula: C36H70BeO4
• Molecular Weight: 575.9 g/mol
• IUPAC Name: beryllium;octadecanoate
• InChI: InChI=1S/2C18H36O2.Be/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2
• InChI Key: BJBMPMLMQJKBCU-UHFFFAOYSA-L
• SMILES: [Be+2].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-]

Description

Beryllium octadecanoate (Be(C18H35O2)2) is a coordination compound in which beryllium (Be²⁺) is covalently bonded to two octadecanoate (stearate) ligands. Unlike other alkaline earth metals (e.g., Mg, Ca), beryllium exhibits predominantly covalent bonding due to its small atomic radius (1.12 Å), high ionization energy (9.32 eV), and strong polarizing power . This covalent character aligns its chemistry more closely with aluminum than with its group 2 counterparts .

Comparison with Similar Compounds

Table 1: Structural and Bonding Comparison

Compound	Bonding Type	Coordination Geometry	Atomic Radius (Å)	Electronegativity (Pauling)
Beryllium octadecanoate	Covalent	Linear or Tetrahedral	1.12	1.57
Magnesium stearate	Ionic	Octahedral	1.60	1.31
Calcium stearate	Ionic	Octahedral	1.94	1.00
Aluminum stearate	Covalent	Octahedral	1.43	1.61

Thermal and Physical Properties

Beryllium compounds generally exhibit higher thermal stability compared to group 2 analogs. For example, beryllium oxide (BeO) melts at 2,507°C, far exceeding MgO (2,852°C) and CaO (2,572°C) in stability under oxidative conditions . While direct data on beryllium octadecanoate’s melting point is scarce, its decomposition temperature is expected to exceed 300°C, comparable to aluminum stearate (∼200–250°C) but higher than magnesium stearate (∼120–150°C) .

Table 2: Thermal Stability Comparison

Compound	Decomposition Temperature (°C)	Solubility in Water (g/100 mL)
Beryllium octadecanoate	>300 (estimated)	Insoluble
Magnesium stearate	120–150	0.004
Calcium stearate	160–180	0.02
Aluminum stearate	200–250	Insoluble

Toxicity and Regulatory Considerations

Beryllium compounds are significantly more toxic than their group 2 or aluminum analogs. Chronic exposure to beryllium compounds can cause berylliosis (chronic lung disease) and has been linked to lung cancer in occupational settings . Regulatory limits for beryllium exposure are stringent: the U.S. Occupational Safety and Health Administration (OSHA) sets a permissible exposure limit (PEL) of 0.2 µg/m³ for beryllium, compared to 15 mg/m³ for magnesium stearate .

Table 3: Toxicity and Regulatory Limits

Compound	OSHA PEL (µg/m³)	Carcinogenicity Classification (IARC)
Beryllium octadecanoate	0.2	Group 1 (Carcinogenic)
Magnesium stearate	15,000	Not classified
Aluminum stearate	15,000	Not classified